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Compound of Interest

Compound Name: 4-Hydroxy-6-methyl-2-pyrone

Cat. No.: B3021462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermochemical analysis of 4-
Hydroxy-6-methyl-2-pyrone, also known as Triacetic acid lactone. Due to a lack of available

experimental thermochemical data for this specific compound in the reviewed literature, this

document focuses on its fundamental physical properties and presents detailed experimental

protocols for the key analytical techniques used in the thermochemical analysis of related

organic compounds. Furthermore, to provide a comparative context, this guide includes

thermochemical data for other gamma-pyrone derivatives.

Physicochemical Properties of 4-Hydroxy-6-methyl-
2-pyrone
4-Hydroxy-6-methyl-2-pyrone is a naturally occurring compound that serves as a versatile

building block in organic synthesis. A summary of its key physicochemical properties is

presented in Table 1.
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Property Value Reference

Molecular Formula C6H6O3 [1]

Molecular Weight 126.11 g/mol [1]

Melting Point 188-190 °C (decomposes) [1][2]

Boiling Point 174.21 °C (rough estimate) [1][3]

Water Solubility 8.60 g/L (at 20 °C) [3]

Appearance Off-white to brown powder [1]

Thermochemical Data of Related Gamma-Pyrone
Derivatives
While experimental thermochemical data for 4-Hydroxy-6-methyl-2-pyrone is not readily

available in the current literature, a study on the thermochemistry of other gamma-pyrone

derivatives provides valuable insight into the energetic properties of this class of compounds.

The standard molar enthalpies of formation in the gas phase for two such derivatives are

presented in Table 2. This data was obtained through a combination of experimental

techniques, including combustion calorimetry and Calvet microcalorimetry for determining

enthalpies of sublimation.

Compound
Standard Molar Enthalpy of Formation
(Gas Phase, 298.15 K)

2,6-dimethyl-4-pyrone -(261.5 ± 2.6) kJ·mol⁻¹

2-ethyl-3-hydroxy-4-pyrone -(420.9 ± 2.8) kJ·mol⁻¹

Experimental Protocols for Thermochemical
Analysis
The following sections detail the standard experimental methodologies for determining the key

thermochemical properties of solid organic compounds like 4-Hydroxy-6-methyl-2-pyrone.
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Static Bomb Combustion Calorimetry (for Enthalpy of
Combustion)
This technique is used to measure the heat released during the complete combustion of a

substance in a constant-volume container.

Methodology:

Sample Preparation: A precisely weighed pellet (typically around 1 g) of the sample (e.g.,

benzoic acid is often used for calibration) is placed in a fuel capsule.[4]

Fuse Wire Connection: A nickel-chromium (nichrome) ignition wire of a known length (e.g.,

10 cm) is connected to the electrodes of the bomb head, with the wire in contact with the

sample pellet.[4]

Bomb Sealing and Pressurization: The bomb head is securely sealed into the bomb. The

bomb is then purged with oxygen to remove atmospheric nitrogen and subsequently charged

with high-purity oxygen to a pressure of approximately 30 atm.[4]

Calorimeter Assembly: A known volume of purified water (e.g., 2 L) is added to the

calorimeter bucket. The sealed bomb is placed inside the bucket, ensuring it is fully

submerged. The ignition leads are connected to the terminals on the bomb head.[4]

Temperature Equilibration: The calorimeter lid is closed, and the stirrer is activated to ensure

a uniform water temperature. The system is allowed to equilibrate, and the initial temperature

is recorded at regular intervals (e.g., every minute) to establish a baseline.[4][5]

Ignition and Data Acquisition: The sample is ignited by passing an electric current through

the fuse wire. The temperature of the water is recorded at short intervals (e.g., every 30

seconds) as it rises, and continues to be monitored until it reaches a maximum and begins to

cool.[4][5]

Post-Combustion Analysis: After the experiment, the bomb is depressurized, opened, and

inspected for any signs of incomplete combustion. The remaining length of the fuse wire is

measured to determine the amount that has burned.[4]
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Data Analysis: The heat of combustion is calculated from the observed temperature change,

taking into account the heat capacity of the calorimeter (determined through calibration with

a standard like benzoic acid), and corrections for the heat released by the combustion of the

fuse wire and the formation of nitric acid from residual nitrogen.[6]

Determination of Enthalpy of Sublimation using Calvet
Microcalorimetry
This method directly measures the heat absorbed during the sublimation of a solid sample

under vacuum.

Methodology:

Apparatus: A Calvet High-Temperature Microcalorimeter is employed for this measurement.

[7]

Sample Preparation: A small, accurately weighed amount of the crystalline sample is placed

in a capillary tube. An empty capillary tube of nearly equal mass is used as a reference.

Experimental Procedure:

The sample and reference capillary tubes are simultaneously dropped into the respective

twin cells of the microcalorimeter, which is maintained at a constant temperature. The

thermal effect of the drop is recorded until the baseline is re-established.

Once thermal equilibrium is reached, both the sample and reference cells are evacuated.

The thermal effect corresponding to the sublimation of the compound is then measured.[7]

Calibration and Corrections: The instrument is calibrated electrically by the Joule effect.[8]

Corrections are made for the thermal differences between the sample and reference cells by

performing blank experiments with empty capillary tubes.[7]

Calculation: The molar enthalpy of sublimation at the experimental temperature is calculated

from the measured heat flow, the mass of the sublimed sample, and its molar mass.

Transpiration Method for Vapor Pressure Measurement
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The transpiration method is a dynamic technique used to determine the vapor pressure of a

solid or liquid by measuring the amount of substance transported by a stream of inert gas.

Methodology:

Apparatus Setup: The apparatus consists of a gas purification system, a flow-manifold, a

transpiration assembly, and a furnace with a temperature control system.[9] An inert carrier

gas (e.g., argon or nitrogen) is passed through a purification train to remove any impurities.

Sample Loading: The solid sample is placed in a boat within a tube situated in the isothermal

zone of the furnace.

Gas Flow and Saturation: A steady, slow stream of the inert carrier gas is passed over the

sample. The flow rate is controlled and measured precisely. The gas becomes saturated with

the vapor of the substance.[10][11]

Vapor Condensation and Quantification: The gas stream, now containing the vapor of the

sample, exits the furnace and passes through a condenser located in a cooler region. The

transported material condenses and is collected. The amount of condensed material is

determined gravimetrically (by weighing the condenser before and after the experiment) or

by other analytical techniques.[11]

Data Analysis: The vapor pressure of the substance at the furnace temperature is calculated

from the amount of transported material, the volume of the carrier gas used, and the

atmospheric pressure, assuming the ideal gas law.

Visualizing the Thermochemical Analysis Workflow
The following diagram illustrates the logical workflow for a comprehensive thermochemical

analysis of a solid organic compound.
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Caption: Experimental workflow for the thermochemical analysis of a solid organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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